N-(2,5-dimethoxyphenyl)-1-(4-ethoxyphenyl)-2,6-dioxo-1,3-diazinane-5-carboxamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-1-(4-ethoxyphenyl)-2,6-dioxo-1,3-diazinane-5-carboxamide
• InChI: InChI=1S/C21H23N3O6/c1-4-30-14-7-5-13(6-8-14)24-20(26)16(12-22-21(24)27)19(25)23-17-11-15(28-2)9-10-18(17)29-3/h5-11,16H,4,12H2,1-3H3,(H,22,27)(H,23,25)
• InChI Key: LXUKQZJCGNFQJT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C(CNC2=O)C(=O)NC3=C(C=CC(=C3)OC)OC
• Molecular Formula: C21H23N3O6
• Molecular Weight: 413.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-1-(4-ethoxyphenyl)-2,6-dioxo-1,3-diazinane-5-carboxamide, also known as DEDC, is a chemical compound with potential applications in scientific research. DEDC is a heterocyclic compound that contains a diazinane ring and two phenyl rings. It is synthesized through a multi-step process that involves the reaction of 2,5-dimethoxybenzaldehyde, 4-ethoxyaniline, and ethyl 2-oxo-4-phenylbutyrate.

Scientific Research Applications

Electrochromic Properties

N-(2,5-dimethoxyphenyl)-1-(4-ethoxyphenyl)-2,6-dioxo-1,3-diazinane-5-carboxamide and its derivatives have been explored for their potential in electrochromic applications. A study by Chang and Liou (2008) on novel anodic electrochromic aromatic polyamides with multi-stage oxidative coloring, based on N,N,N′,N′-tetraphenyl-p-phenylenediamine derivatives, demonstrated that these compounds exhibit strong UV-vis absorption and photoluminescence, alongside excellent thermal stability and continuous cyclic stability of electrochromism. This suggests the potential for such compounds in developing advanced electrochromic materials (Chang & Liou, 2008).

Antimicrobial and Anti-Inflammatory Properties

Compounds related to N-(2,5-dimethoxyphenyl)-1-(4-ethoxyphenyl)-2,6-dioxo-1,3-diazinane-5-carboxamide have been synthesized and evaluated for their antimicrobial and anti-inflammatory properties. Talupur, Satheesh, and Chandrasekhar (2021) synthesized a series of compounds by condensing 3-(5-(3,4-dimethoxyphenyl)-1H-tetrazol-1-yl)thiophene-2-carboxamide with 4-substituted phenyl phosphoro dichloridates. These compounds were subjected to biological evaluation and molecular docking studies, indicating their potential as antimicrobial agents (Talupur, Satheesh, & Chandrasekhar, 2021).

Synthesis and Characterization for Material Science

The synthesis and characterization of compounds structurally similar to N-(2,5-dimethoxyphenyl)-1-(4-ethoxyphenyl)-2,6-dioxo-1,3-diazinane-5-carboxamide have provided valuable insights into material science applications. For instance, the work by Spoorthy et al. (2021) on the synthesis and antimicrobial evaluation of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates highlights the importance of structural modifications in enhancing the properties of such compounds for potential use in various fields (Spoorthy, Kumar, Rani, & Ravindranath, 2021).